6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one

• CAS No.: 643755-27-5
• Molecular Formula: C35H55NO3
• Molecular Weight: 537.8 g/mol
• IUPAC Name: 2-[(4-decoxyphenyl)iminomethyl]-5-dodecoxyphenol
• InChI: InChI=1S/C35H55NO3/c1-3-5-7-9-11-13-14-16-18-20-28-39-34-24-21-31(35(37)29-34)30-36-32-22-25-33(26-23-32)38-27-19-17-15-12-10-8-6-4-2/h21-26,29-30,37H,3-20,27-28H2,1-2H3
• InChI Key: JEQBOLYOWWXXRT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=CC(=C(C=C1)C=NC2=CC=C(C=C2)OCCCCCCCCCC)O

Description

6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one is a synthetic organic compound featuring a cyclohexa-2,4-dien-1-one core substituted with two long alkyl chains: a decyloxy (C₁₀H₂₁O) group at position 3 and a methylideneanilino moiety bearing a decyloxy chain at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one typically involves a multi-step process. The initial step often includes the preparation of the aniline derivative, followed by the introduction of the decyloxy and dodecyloxy groups through etherification reactions. The final step involves the formation of the cyclohexa-2,4-dien-1-one core through a series of condensation reactions under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the implementation of green chemistry principles can reduce the environmental impact of the production process.

Chemical Reactions Analysis

Types of Reactions

6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can lead to the formation of hydroquinone derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Electrophilic substitution reactions often require catalysts such as aluminum chloride (AlCl₃) and conditions like elevated temperatures.

Major Products

The major products formed from these reactions include various quinone and hydroquinone derivatives, as well as substituted aromatic compounds.

Scientific Research Applications

6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The exact mechanism of action of 6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one is not well-documented. it is believed to interact with specific molecular targets and pathways, potentially involving the modulation of enzyme activity and cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The cyclohexa-2,4-dien-1-one scaffold is a versatile platform for functionalization. Below is a detailed comparison of the target compound with structurally related derivatives:

Structural Modifications and Substituent Effects

• Target Compound: Substituents: 3-dodecyloxy (C₁₂H₂₅O), 6-{[4-(decyloxy)anilino]methylidene}. Key Features: Long alkyl chains increase hydrophobicity and may reduce crystallinity.
• 6-[(2-Hydroxy-5-methylanilino)methylidene]-4-nitrocyclohexa-2,4-dien-1-one (–8): Substituents: 4-nitro (electron-withdrawing), 6-[(2-hydroxy-5-methylanilino)methylidene]. Key Features: The nitro group enhances electrophilicity, while the hydroxyl and methyl groups enable hydrogen bonding. Crystallographic data (e.g., C1—C2—C3 angle: 121.17°) suggest a planar core with slight distortion due to steric interactions .
• (6Z)-6-{4-[(2-chlorophenyl)amino]quinazolin-2-ylidene}cyclohexa-2,4-dien-1-one (): Substituents: Quinazolin-2-ylidene fused with a chlorophenyl group. Co-crystallized with FabG enzyme (2.3 Å resolution), indicating binding interactions .
• CCT241533 (): Substituents: 4-fluoro, 6-[4-[[(3S,4R)-pyrrolidin-3-yl]amino]quinazolin-2-ylidene]. Key Features: Fluorine enhances metabolic stability; the pyrrolidine group enables target-specific interactions (e.g., CHK2 kinase inhibition) .

Physicochemical Properties

Property	Target Compound	4-Nitro Derivative ()	Quinazoline Derivative ()
Molecular Weight	~600 (estimated)	314.29	347.79
Solubility	Likely high in organic solvents (C10/C12 chains)	Moderate (polar nitro group)	Low (rigid aromatic system)
Hydrogen Bonding	Limited (alkyl chains)	Strong (hydroxy and nitro groups)	Moderate (chlorophenyl and quinazoline)
Crystallinity	Low (amorphous trend)	High (validated by XRD)	High (co-crystallized with protein)

Electronic and Reactivity Profiles

• 4-Nitro Derivative : The nitro group withdraws electron density, increasing susceptibility to nucleophilic attack (e.g., Michael addition) .
• Quinazoline Derivative : Extended conjugation with the quinazoline ring enhances π-stacking capability, relevant for protein-ligand interactions .

Biological Activity

The compound 6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one is a complex organic molecule notable for its unique structural features, including a cyclohexadiene core and specific hydrophobic substituents (decyloxy and dodecyloxy groups). This article explores its biological activity, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{35}H_{55}NO_3$, and it exhibits significant lipophilicity due to the long alkyl chains. This characteristic enhances its solubility in organic solvents and may influence its biological interactions.

Property	Value
Molecular Weight	553.83 g/mol
IUPAC Name	6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one
Solubility	Soluble in organic solvents
Lipophilicity	High

Biological Activity

Preliminary studies indicate that this compound exhibits anti-inflammatory and antioxidant properties. These activities are crucial for potential therapeutic applications, particularly in the treatment of conditions related to oxidative stress and inflammation.

The proposed mechanism of action involves the modulation of specific cellular pathways. The compound may interact with various proteins and enzymes, influencing biological processes such as:

• Inflammation Modulation : The compound's structure suggests it may inhibit pro-inflammatory cytokines.
• Antioxidant Activity : It likely scavenges free radicals, reducing oxidative damage to cells.

Case Studies and Research Findings

Several studies have investigated the biological effects of similar compounds, providing insights into the activity of 6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)cyclohexa-2,4-dien-1-one .

• Anti-inflammatory Effects : A study demonstrated that compounds with similar structures reduced inflammation markers in vitro. This suggests that our compound could have comparable effects.
• Antioxidant Properties : Research indicates that related compounds effectively reduce oxidative stress in cellular models. This supports the hypothesis regarding the antioxidant potential of our compound.
• Cellular Interaction Studies : Interaction studies reveal that this compound can modulate specific molecular targets within biological systems, particularly those involved in inflammation and oxidative stress pathways.

Comparison with Similar Compounds

The uniqueness of this compound lies in its specific combination of decyloxy and dodecyloxy groups. Compared to structurally similar compounds, it may exhibit enhanced bioactivity due to increased lipophilicity and membrane permeability.

Compound Name	Biological Activity
6-{[4-(diethylamino)anilino]methylidene}	Moderate anti-inflammatory
6-{[4-(methoxyphenyl)anilino]methylidene}	Antioxidant properties
6-{[4-(Decyloxy)anilino]methylidene}-3-(dodecyloxy)	Significant anti-inflammatory & antioxidant